Cas no 199336-72-6 (Methanesulfonic acid pyrrolidin-3-ylmethyl ester)

• Product Name: Methanesulfonic acid pyrrolidin-3-ylmethyl ester
• CAS No: 199336-72-6
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5856221
• PubChem ID: 22662916
• Update Time: 2025-06-08

Methanesulfonic acid pyrrolidin-3-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 199336-72-6
• QRCLPHOOCYZYAK-UHFFFAOYSA-N
• (pyrrolidin-3-yl)methyl methanesulfonate
• SCHEMBL4361686
• EN300-28271285
• methanesulfonic acid pyrrolidin-3-ylmethyl ester
• pyrrolidin-3-ylmethyl methanesulfonate
• Methanesulfonic acid pyrrolidin-3-ylmethyl ester

• Inchi： 1S/C6H13NO3S/c1-11(8,9)10-5-6-2-3-7-4-6/h6-7H,2-5H2,1H3
• InChI Key： QRCLPHOOCYZYAK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1CNCC1

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on Methanesulfonic acid pyrrolidin-3-ylmethyl ester

Introduction to Methanesulfonic acid pyrrolidin-3-ylmethyl ester (CAS No. 199336-72-6)

Methanesulfonic acid pyrrolidin-3-ylmethyl ester, with the chemical formula C₇H₁₄NO₃S, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its pyrrolidin-3-ylmethyl ester moiety, which contributes to its unique chemical properties and potential applications. The CAS No. 199336-72-6 identifier ensures precise identification and differentiation from other compounds with similar structures.

The Methanesulfonic acid pyrrolidin-3-ylmethyl ester is synthesized through a series of well-defined chemical reactions that highlight the importance of controlled conditions and high-purity reagents. The presence of the methanesulfonic acid group enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. This reactivity is particularly useful in the development of novel pharmaceuticals and agrochemicals, where precise molecular modifications are essential.

In recent years, the Methanesulfonic acid pyrrolidin-3-ylmethyl ester has garnered attention in the scientific community due to its role as a building block in drug discovery. Researchers have explored its potential in synthesizing bioactive molecules that target various therapeutic pathways. For instance, studies have demonstrated its utility in creating derivatives that exhibit inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders.

The pyrrolidin-3-ylmethyl ester moiety is particularly noteworthy for its structural versatility. This group can be easily modified through various chemical transformations, allowing for the creation of a diverse library of compounds. Such modifications are crucial for optimizing pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

One of the most promising applications of Methanesulfonic acid pyrrolidin-3-ylmethyl ester is in the field of oncology. Researchers have reported its incorporation into novel chemotherapeutic agents that show promise in preclinical studies. These agents leverage the compound's ability to interact with specific biological targets, disrupting cancer cell proliferation and survival mechanisms. The CAS No. 199336-72-6 serves as a reliable reference point for researchers working on these innovative therapies.

The synthesis and characterization of Methanesulfonic acid pyrrolidin-3-ylmethyl ester also contribute to advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are frequently employed to elucidate its molecular structure and confirm its purity. These analytical methods are essential for ensuring that the compound meets the stringent requirements for use in pharmaceutical applications.

In addition to its pharmaceutical applications, Methanesulfonic acid pyrrolidin-3-ylmethyl ester has shown potential in material science. Its unique chemical properties make it suitable for developing new polymers and coatings with enhanced durability and functionality. Researchers are exploring its role in creating advanced materials that can be used in electronics, aerospace, and other high-tech industries.

The ongoing research into Methanesulfonic acid pyrrolidin-3-ylmethyl ester underscores its importance as a versatile intermediate in synthetic chemistry. As scientific understanding continues to evolve, new applications and derivatives are likely to emerge, further solidifying its role in both academic and industrial settings. The CAS No. 199336-72-6 remains a key identifier for this compound, facilitating its use in global research collaborations.

The future prospects of Methanesulfonic acid pyrrolidin-3-ylmethyl ester are bright, with ongoing studies focusing on optimizing synthetic routes and exploring new derivatives. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel applications that benefit society. The compound's unique properties and synthetic flexibility make it a cornerstone in modern chemical research.